Cas no 5449-06-9 ( )

• Product name: &nbsp
• CAS No: 5449-06-9
• MF: C₉H₁₀N₂O₄S
• MW: 242.2517
• CID: 941546
• PubChem ID: 5143725

  Chemical and Physical Properties

Names and Identifiers

• (+-)-2-Amino-3-(4-nitro-phenylmercapto)-propionsaeure; NSC18197; AGN-PC-00OTLM; ACMC-20aj6z; AKOS009157809; S-(p-Nitrophenyl)-cystein; SureCN6053554; S-(4-nitro-phenyl)-cysteine; (2R)-2-amino-3-(4-nitrophenyl)sulfanylpropanoic acid; AC1NOSYM;
• (2R)-2-AMINO-3-[(4-NITROPHENYL)SULFANYL]PROPANOIC ACID
• NSC-18197
• SCHEMBL6053554
• 2-amino-3-[(4-nitrophenyl)sulfanyl]propanoic acid
• AC1NOSYM
• NSC18197
• AKOS009157809
• DTXSID20408741
• 5449-06-9
•  

• Inchi： InChI=1S/C9H10N2O4S/c10-8(9(12)13)5-16-7-3-1-6(2-4-7)11(14)15/h1-4,8H,5,10H2,(H,12,13)
• InChI Key： WXMIOWSCOYJQOT-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1[N+](=O)[O-])SCC(C(=O)O)N

Computed Properties

• Exact Mass: 242.0362
• Monoisotopic Mass: 242.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 106.46
• LogP: 2.32230

Additional information on  

测试